![molecular formula C23H27N5O3 B2758629 (3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-yl)methanone CAS No. 2097920-97-1](/img/structure/B2758629.png)
(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-yl)methanone is a useful research compound. Its molecular formula is C23H27N5O3 and its molecular weight is 421.501. The purity is usually 95%.
BenchChem offers high-quality (3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Compound X exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. It appears to inhibit cell proliferation and induce apoptosis (programmed cell death). Further studies are needed to understand its mechanism of action and potential clinical applications .
- Inflammation plays a crucial role in various diseases. Compound X has shown anti-inflammatory properties by modulating key pathways involved in inflammation. It could be explored as a potential therapeutic agent for conditions like rheumatoid arthritis, inflammatory bowel disease, and neuroinflammatory disorders .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. Compound X has demonstrated neuroprotective effects in preclinical studies. It may enhance neuronal survival, reduce oxidative stress, and inhibit neuroinflammation. Clinical trials are needed to validate these findings .
- Compound X has been investigated for its cardiovascular effects. It may modulate blood pressure, improve endothelial function, and reduce oxidative stress. These properties make it a candidate for managing hypertension and preventing cardiovascular complications .
- Viral infections remain a global health challenge. Some studies suggest that Compound X possesses antiviral activity against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). However, more research is necessary to determine its efficacy and safety .
- Metabolic syndrome involves a cluster of risk factors (obesity, insulin resistance, hypertension, etc.). Compound X has been explored for its potential to improve insulin sensitivity, regulate lipid metabolism, and reduce inflammation associated with metabolic syndrome. Clinical trials are ongoing .
Anticancer Properties
Anti-inflammatory Effects
Neuroprotective Potential
Cardiovascular Applications
Antiviral Activity
Metabolic Syndrome and Diabetes
properties
IUPAC Name |
[3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]-[5-(3-methoxyphenyl)-2-methylpyrazol-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N5O3/c1-15-11-16(2)25-23(24-15)31-19-9-6-10-28(14-19)22(29)21-13-20(26-27(21)3)17-7-5-8-18(12-17)30-4/h5,7-8,11-13,19H,6,9-10,14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYFGAQHNFBPNQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)OC2CCCN(C2)C(=O)C3=CC(=NN3C)C4=CC(=CC=C4)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.